Cas no 850349-12-1 (Acetic acid,2-(2-bromo-4-formylphenoxy)-, 1,1-dimethylethyl ester)

• Product Name: Acetic acid,2-(2-bromo-4-formylphenoxy)-, 1,1-dimethylethyl ester
• CAS No: 850349-12-1
• MF: C₁₃H₁₅BrO₄
• MW: 315.159803628922
• CID: 716848
• Update Time: 2026-04-29

Acetic acid,2-(2-bromo-4-formylphenoxy)-, 1,1-dimethylethyl ester Chemical and Physical Properties

Names and Identifiers

• Acetic acid,2-(2-bromo-4-formylphenoxy)-, 1,1-dimethylethyl ester
• tert-butyl 2-(2-bromo-4-formylphenoxy)acetate
• tBuM-3-Br4HBA

• Inchi： InChI=1S/C13H15BrO4/c1-13(2,3)18-12(16)8-17-11-5-4-9(7-15)6-10(11)14/h4-7H,8H2,1-3H3
• InChI Key： DXIMGGKOTCJKAJ-UHFFFAOYSA-N
• SMILES： CC(C)(C)OC(=O)COC1=C(C=C(C=C1)C=O)Br

Computed Properties

• Exact Mass: 314.01500
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 6

Experimental Properties

• PSA: 52.60000
• LogP: 2.98210

Additional information on Acetic acid,2-(2-bromo-4-formylphenoxy)-, 1,1-dimethylethyl ester

Research Brief on Acetic acid,2-(2-bromo-4-formylphenoxy)-, 1,1-dimethylethyl ester (CAS: 850349-12-1)

In recent years, the compound Acetic acid,2-(2-bromo-4-formylphenoxy)-, 1,1-dimethylethyl ester (CAS: 850349-12-1) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique bromo-formylphenoxy and tert-butyl ester functionalities, has shown promising potential in various applications, including drug discovery, medicinal chemistry, and as a key intermediate in the synthesis of bioactive compounds. This research brief aims to provide an overview of the latest findings related to this compound, highlighting its synthesis, biological activities, and potential therapeutic applications.

The synthesis of Acetic acid,2-(2-bromo-4-formylphenoxy)-, 1,1-dimethylethyl ester has been optimized in recent studies to improve yield and purity. Researchers have employed advanced techniques such as palladium-catalyzed cross-coupling reactions and microwave-assisted synthesis to achieve efficient production. The compound's structural features, particularly the presence of the bromo and formyl groups, make it a versatile building block for further chemical modifications, enabling the creation of diverse derivatives with potential pharmacological activities.

Recent investigations into the biological activities of this compound and its derivatives have revealed its potential as an inhibitor of specific enzymes involved in inflammatory and oncogenic pathways. For instance, studies have demonstrated its ability to modulate the activity of kinases and proteases, which are critical targets in cancer and autoimmune diseases. Additionally, its role as a precursor in the synthesis of novel small-molecule inhibitors has been explored, with promising results in preclinical models.

In the context of drug discovery, Acetic acid,2-(2-bromo-4-formylphenoxy)-, 1,1-dimethylethyl ester has been utilized as a scaffold for the development of compounds with enhanced bioavailability and target specificity. Structure-activity relationship (SAR) studies have identified key modifications that improve binding affinity and reduce off-target effects, paving the way for the design of next-generation therapeutics. Furthermore, computational modeling and molecular docking studies have provided insights into the compound's interaction with biological targets, facilitating rational drug design.

Despite these advancements, challenges remain in the clinical translation of this compound and its derivatives. Issues such as metabolic stability, toxicity, and formulation need to be addressed to ensure their suitability for therapeutic use. Ongoing research is focused on optimizing these parameters through medicinal chemistry approaches and advanced delivery systems. Collaborative efforts between academia and industry are expected to accelerate the development of this compound into viable drug candidates.

In conclusion, Acetic acid,2-(2-bromo-4-formylphenoxy)-, 1,1-dimethylethyl ester represents a valuable chemical entity with significant potential in pharmaceutical research. Its versatile synthetic utility and promising biological activities make it a focal point for future studies aimed at addressing unmet medical needs. Continued exploration of its applications and optimization of its properties will likely yield innovative therapeutic solutions in the coming years.